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Compound of Interest

Compound Name: (112)-3-oxohexadecenoyl-CoA

Cat. No.: B15599574

Disclaimer: Direct experimental data and established protocols for (11Z)-3-oxohexadecenoyl-
CoA are not readily available in the reviewed scientific literature. This guide is constructed
based on the known biochemical principles of related molecules, including 3-oxoacyl-CoAs,
unsaturated fatty acyl-CoAs, and other isomers of hexadecenoyl-CoA. The information
presented herein should be considered a theoretical framework to guide experimental design.

Introduction

(112)-3-oxohexadecenoyl-CoA is a long-chain fatty acyl-coenzyme A molecule with a carbon
chain of 16 atoms, a ketone group at the third carbon (beta-position), and a cis-double bond
between the 11th and 12th carbons. As an activated fatty acid, it is presumed to be an
intermediate in lipid metabolism, likely involved in either the biosynthesis or beta-oxidation of
unsaturated fatty acids. This document provides a technical overview of its potential
biochemical roles, relevant metabolic pathways, and hypothetical experimental protocols for its
study.

Biochemical Properties and Significance

The structure of (11Z)-3-oxohexadecenoyl-CoA suggests its participation in key metabolic
pathways. The 3-oxoacyl-CoA moiety is a characteristic intermediate in both fatty acid
synthesis and degradation. The presence of a cis-double bond at an odd-numbered carbon
position indicates it is likely a substrate for enzymes that can handle unsaturated fatty acids.
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Table 1: Predicted Physicochemical Properties of (11Z)-3-oxohexadecenoyl-CoA and Related

Compounds
(112)-3- 3-
(112)-
Property oxohexadecenoyl- Oxohexadecanoyl-
. hexadecenoyl-CoA
CoA (Predicted) CoA
Molecular Formula C37H62N7018P3S C37H64N7018P3S C37H64N7017P3S
Molecular Weight ~1017.9 g/mol 1019.9 g/mol 999.9 g/mol
Charge (at pH 7) -4 -4 -4
Predicted to be ) )
o _ Soluble in aqueous Soluble in aqueous
Solubility soluble in aqueous
buffers. buffers.
buffers.
C16 acyl chain, 3-keto ]
) ) C16 acyl chain, 11Z
Key Structural group, 11Z (cis) C16 acyl chain, 3-keto )
(cis) double bond,
Features double bond, group, Coenzyme A

Coenzyme A
Coenzyme A

Note: Data for 3-Oxohexadecanoyl-CoA and (11Z)-hexadecenoyl-CoA are based on available
database information. Properties for (11Z)-3-oxohexadecenoyl-CoA are predicted based on
its structure.

Potential Metabolic Roles and Signaling Pathways

(11Z)-3-oxohexadecenoyl-CoA is likely an intermediate in the beta-oxidation of (112)-
hexadecenoic acid or a related unsaturated fatty acid. The metabolism of unsaturated fatty
acids requires auxiliary enzymes to handle the double bonds that are not in the standard trans-
2-enoyl configuration.

Beta-Oxidation of Unsaturated Fatty Acids

In the mitochondrial beta-oxidation of a fatty acid like (11Z)-hexadecenoic acid, several cycles
of oxidation would proceed normally until the double bond is near the thioester group. The
presence of a cis-double bond requires the action of an isomerase to convert it to a trans-
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double bond, allowing beta-oxidation to continue. The introduction of the 3-oxo group suggests
the molecule has undergone hydration and oxidation steps of the beta-oxidation spiral.

Chemical Synthesis

(11Z)-3-oxohexadecenoyl-CoA
Synthesis & Purification

In Vitro Analysis

Enzyme Assays Protein Binding

(Thiolase, Dehydrogenase) Studies

In-Cell*lo/In Vivo Analysi

Cell Culture Experiments
(Lipidomics, Flux Analysis)

Animal Model Studies
(Metabolic Profiling)
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¢ To cite this document: BenchChem. [(11Z)-3-oxohexadecenoyl-CoA: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15599574#11z-3-oxohexadecenoyl-coa-as-a-
biochemical-reagent]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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